Hydron;chloride

• IUPAC Name: hydron;chloride
• InChI: InChI=1S/ClH/h1H
• InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-N
• Canonical SMILES: [H+].[Cl-]
• Molecular Formula: ClH
• Related CAS: 15364-23-5
• Molecular Weight: 36.46 g/mol
• Physical Description: Solid
• CAS No.: 7647-01-0

Description

Hydrogen chloride is a chemical compound consisting of hydrogen and chlorine, with the chemical formula HCl. At room temperature, it exists as a colorless gas with a pungent odor. When dissolved in water, it forms hydrochloric acid, a strong acid commonly used in various industrial and laboratory applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydrogen chloride can be prepared through several methods:

Hydrogen gas reacts with chlorine gas at temperatures above 250°C to form hydrogen chloride gas:

Direct Combination of Elements: $$\text{H}_2 + \text{Cl}_2 \rightarrow 2\text{HCl}$$H2​+Cl2​→2HCl

Sodium chloride reacts with concentrated sulfuric acid to produce hydrogen chloride gas:

Reaction with Sulfuric Acid: $$\text{NaCl} + \text{H}_2\text{SO}_4 \rightarrow \text{NaHSO}_4 + \text{HCl}$$NaCl+H2​SO4​→NaHSO4​+HCl

Chlorination Byproducts: Hydrogen chloride is also produced as a byproduct during the chlorination of organic compounds, such as methane or benzene.

Industrial Production Methods

Industrially, hydrogen chloride is produced by:

Direct Synthesis: Combining hydrogen and chlorine gases at high temperatures.

Byproduct Recovery: Capturing hydrogen chloride generated during the production of chlorinated hydrocarbons.

Waste Incineration: Recovering hydrogen chloride from gases produced during the incineration of chlorine-containing waste.

Chemical Reactions Analysis

Hydrogen chloride undergoes various chemical reactions:

As a strong acid, it reacts with bases to form salts and water.

Acid-Base Reactions: $$\text{HCl} + \text{NaOH} \rightarrow \text{NaCl} + \text{H}_2\text{O}$$HCl+NaOH→NaCl+H2​O

Reacts with active metals to produce metal chlorides and hydrogen gas.

Metal Reactions: $$\text{2HCl} + \text{Zn} \rightarrow \text{ZnCl}_2 + \text{H}_2$$2HCl+Zn→ZnCl2​+H2​

Reacts with metal oxides and hydroxides to form metal chlorides and water.

Oxide and Hydroxide Reactions: $$\text{2HCl} + \text{CaO} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O}$$2HCl+CaO→CaCl2​+H2​O

Scientific Research Applications

Hydrogen chloride has numerous applications in scientific research:

Chemistry: Used as a reagent in various chemical syntheses and reactions.

Biology: Utilized in the preparation of biological samples and as a component of buffer solutions.

Medicine: Employed in the production of pharmaceuticals and as a gastric acid component in digestive studies.

Industry: Used in the production of chlorides, fertilizers, and dyes, as well as in metal processing and pickling

Mechanism of Action

Hydrogen chloride exerts its effects primarily through its strong acidic nature. In aqueous solution, it dissociates completely into hydronium ions (H₃O⁺) and chloride ions (Cl⁻), which can participate in various chemical reactions. The hydronium ions are responsible for the compound’s corrosive properties and its ability to react with bases, metals, and oxides .

Comparison with Similar Compounds

Hydrogen chloride is part of the hydrogen halide family, which includes:

• Hydrogen fluoride (HF)
• Hydrogen bromide (HBr)
• Hydrogen iodide (HI)

Compared to its counterparts, hydrogen chloride is unique due to its moderate reactivity and solubility in water. Hydrogen fluoride is more reactive and forms stronger hydrogen bonds, while hydrogen bromide and hydrogen iodide are less reactive but have higher boiling points .